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Compound Name: 4,4'-Azobis(4-cyanovaleric acid)

Cat. No.: B140894

For Researchers, Scientists, and Drug Development Professionals

Introduction

V-501, chemically known as 4,4'-Azobis(4-cyanovaleric acid), is a water-soluble azo initiator
widely utilized in radical polymerization processes. Its utility spans various applications,
including the synthesis of polymers for drug delivery systems, hydrogels, and other advanced
materials. A thorough understanding of its physical properties is paramount for optimizing
reaction conditions, ensuring process safety, and achieving desired polymer characteristics.
This guide provides an in-depth overview of the core physical properties of V-501, supported by
detailed experimental methodologies and visual representations of key processes.

Core Physical Properties of V-501

The fundamental physical characteristics of V-501 are summarized in the table below, providing
a consolidated reference for researchers.
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Chemical Name

4,4'-Azobis(4-cyanovaleric acid)

Synonyms ACVA, ABCVA
CAS Number 2638-94-0
Molecular Formula C12H16N404

Molecular Weight 280.28 g/mol [1]
Appearance White to off-white crystalline powder[2]
Melting Point 120-123 °C (with decomposition)[3][4]

10-Hour Half-Life Decomposition Temperature

69 °C (in water)[2][5]

Activation Energy (Ea)

129 kJ/mol

Self-Accelerating Decomposition Temperature
(SADT)

60 °C

Solubility

Soluble in methanol, ethanol, and alkaline
aqueous solutions. Sparingly soluble in water.

Insoluble in toluene and hexane.[3]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of V-501.

Determination of Melting Point

The melting point of V-501 is determined using the capillary method with a calibrated melting

point apparatus.

Methodology:

o Sample Preparation: A small amount of finely powdered V-501 is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus adjacent to a calibrated thermometer.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise heating rate (1-2 °C per
minute) as the temperature approaches the expected melting point.

o Observation: The temperature at which the first liquid appears (onset) and the temperature at
which the entire solid phase has transitioned to liquid (completion) are recorded. The melting
point is reported as this range.

Determination of Solubility

The solubility of V-501 in various solvents is determined by direct observation at a controlled
temperature.

Methodology:

e Solvent Preparation: A known volume (e.g., 1 mL) of the selected solvent (e.g., water,
methanol, toluene) is placed in a test tube or vial.

e Solute Addition: A pre-weighed amount of V-501 (e.g., 10 mg) is added to the solvent.

e Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period (e.g., 1
minute) at a controlled temperature (e.g., 25 °C).

e Observation: The solution is visually inspected for the presence of undissolved solid. If the
solid completely dissolves, the substance is considered soluble under those conditions. If
undissolved solid remains, the substance is classified as sparingly soluble or insoluble. This
process can be repeated with increasing amounts of solute to determine the approximate
solubility limit.

Determination of Thermal Decomposition Properties (10-
Hour Half-Life and Activation Energy)

The thermal decomposition kinetics of V-501 are typically investigated using Differential
Scanning Calorimetry (DSC).
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Methodology:

o Sample Preparation: A small, accurately weighed sample of V-501 (typically 1-5 mg) is
placed in an aluminum DSC pan, which is then hermetically sealed.

o DSC Analysis: The sample is heated in the DSC instrument under a controlled atmosphere
(e.g., nitrogen) at a constant heating rate (e.g., 5, 10, 15, and 20 °C/min). An empty sealed
pan is used as a reference.

» Data Acquisition: The heat flow to or from the sample is measured as a function of
temperature. The thermal decomposition of V-501 will be observed as an exothermic peak.

» Kinetic Analysis: The data from the DSC scans at different heating rates are analyzed using
kinetic models (e.g., Kissinger or Ozawa-Flynn-Wall method) to determine the activation
energy (Ea) and the pre-exponential factor. The 10-hour half-life decomposition temperature
is the temperature at which it takes 10 hours for half of the initiator to decompose, and this
can be calculated from the kinetic parameters.

Visualizations

The following diagrams illustrate key concepts and workflows related to the V-501 initiator.
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Thermal Decomposition of V-501 Initiator

V-501
(4,4'-Azobis(4-cyanovaleric acid))

Decompogition Elimination

2 x Cyano-valeric Acid Radicals Nitrogen Gas (N2)
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Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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